Mesembrine Mesembrine
Brand Name: Vulcanchem
CAS No.: 468-53-1
VCID: VC0035894
InChI: InChI=1S/C17H23NO3/c1-18-9-8-17(7-6-13(19)11-16(17)18)12-4-5-14(20-2)15(10-12)21-3/h4-5,10,16H,6-9,11H2,1-3H3/t16-,17-/m1/s1
SMILES: CN1CCC2(C1CC(=O)CC2)C3=CC(=C(C=C3)OC)OC
Molecular Formula: C17H23NO3
Molecular Weight: 289.4 g/mol

Mesembrine

CAS No.: 468-53-1

Main Products

VCID: VC0035894

Molecular Formula: C17H23NO3

Molecular Weight: 289.4 g/mol

Mesembrine - 468-53-1

CAS No. 468-53-1
Product Name Mesembrine
Molecular Formula C17H23NO3
Molecular Weight 289.4 g/mol
IUPAC Name (3aR,7aR)-3a-(3,4-dimethoxyphenyl)-1-methyl-2,3,4,5,7,7a-hexahydroindol-6-one
Standard InChI InChI=1S/C17H23NO3/c1-18-9-8-17(7-6-13(19)11-16(17)18)12-4-5-14(20-2)15(10-12)21-3/h4-5,10,16H,6-9,11H2,1-3H3/t16-,17-/m1/s1
Standard InChIKey DAHIQPJTGIHDGO-IAGOWNOFSA-N
Isomeric SMILES CN1CC[C@@]2([C@H]1CC(=O)CC2)C3=CC(=C(C=C3)OC)OC
SMILES CN1CCC2(C1CC(=O)CC2)C3=CC(=C(C=C3)OC)OC
Canonical SMILES CN1CCC2(C1CC(=O)CC2)C3=CC(=C(C=C3)OC)OC
Synonyms Mesembrine;(3aR,7aR)-3a-(3,4-dimethoxyphenyl)-1-methyl-2,3,4,5,7,7a-hexahydroindol-6-one
Reference 1: Roscher J, Posch TN, Pütz M, Huhn C. Forensic analysis of mesembrine alkaloids
in Sceletium tortuosum by nonaqueous capillary electrophoresis mass spectrometry.
Electrophoresis. 2012 Jun;33(11):1567-70. doi: 10.1002/elps.201100683. PubMed
PMID: 22736358.


2: Shikanga EA, Hamman JH, Chen W, Combrinck S, Gericke N, Viljoen AM. In vitro
permeation of mesembrine alkaloids from Sceletium tortuosum across porcine
buccal, sublingual, and intestinal mucosa. Planta Med. 2012 Feb;78(3):260-8. doi:
10.1055/s-0031-1280367. Epub 2011 Nov 21. PubMed PMID: 22105579.


3: Geoghegan K, Evans P. Double reduction of cyclic aromatic sulfonamides:
synthesis of (+)-mesembrine and (+)-mesembranol. J Org Chem. 2013 Apr
5;78(7):3410-5. doi: 10.1021/jo4000306. Epub 2013 Mar 15. PubMed PMID: 23496752.


4: Patnala S, Kanfer I. HPLC analysis of mesembrine-type alkaloids in Sceletium
plant material used as an African traditional medicine. J Pharm Pharm Sci.
2010;13(4):558-70. PubMed PMID: 21486531.


5: Zhang QQ, Xie JH, Yang XH, Xie JB, Zhou QL. Iridium-catalyzed asymmetric
hydrogenation of α-substituted α,β-unsaturated acyclic ketones: enantioselective
total synthesis of (-)-mesembrine. Org Lett. 2012 Dec 21;14(24):6158-61. doi:
10.1021/ol302842h. Epub 2012 Dec 4. PubMed PMID: 23210605.


6: Wang LN, Cui Q, Yu ZX. A Concise Total Synthesis of (-)-Mesembrine. J Org
Chem. 2016 Nov 4;81(21):10165-10171. PubMed PMID: 27723969.


7: Keely SL Jr, Tahk FC. The 3-arylpyrrolidine alkaloid synthon. A new synthesis
of dl-mesembrine. J Am Chem Soc. 1968 Sep 25;90(20):5584-7. PubMed PMID: 5679164.
PubChem Compound 193296
Last Modified Nov 11 2021
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